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Compound of Interest

Compound Name: 8-Demethyl Ivabradine

Cat. No.: B584899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent analytical methods for the

quantification of 8-Demethyl Ivabradine (N-desmethylivabradine), the active metabolite of

Ivabradine. The objective is to offer a comprehensive overview of their performance, supported

by experimental data, to aid researchers in selecting the most suitable method for their specific

needs. The methods compared are High-Performance Liquid Chromatography with

Fluorescence Detection (HPLC-FLD) and Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS).

Method Performance Comparison
The following tables summarize the key quantitative performance parameters of the HPLC-FLD

and LC-MS/MS methods for the analysis of 8-Demethyl Ivabradine in biological matrices.

Table 1: Comparison of HPLC-FLD and LC-MS/MS Methods for 8-Demethyl Ivabradine
Quantification
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Parameter HPLC-FLD Method LC-MS/MS Method

Linearity Range 0.8 - 100 µg/L[1] 0.085 - 25.5 ng/mL[2]

Lower Limit of Quantification

(LLOQ)
0.8 µg/L[1] 0.085 ng/mL[2]

Intra-day Precision (%RSD) 9.14% - 12.35%[1] <15%[2]

Inter-day Precision (%RSD) 4.18% - 11.39%[1] <15%[2]

Accuracy (Recovery) 90.5% - 101.25%[1]
Within 85-115% of nominal

values[2]

Sample Preparation
Solid Phase Extraction (SPE)

[1]

Liquid-Liquid Extraction (LLE)

[2]

Experimental Protocols
HPLC with Fluorescence Detection (HPLC-FLD) Method
This method is suitable for the simultaneous determination of Ivabradine and its active

metabolite, 8-Demethyl Ivabradine, in rat plasma.[1]

Sample Preparation: Solid Phase Extraction (SPE) using a C2 column was employed to extract

the analytes from plasma.[1]

Chromatographic Conditions:

Column: C18 reversed-phase analytical column (4.6 mm × 250 mm, 5 µm)[1]

Mobile Phase: Acetonitrile and 10 mmol·L-1 KH2PO4 (containing 0.1% 1.2 mol·L-1

hydrochloride) in a ratio of 22:78[1]

Flow Rate: 1.8 mL·min-1[1]

Column Temperature: 25 °C[1]

Detection: Fluorescence detection with excitation at 283 nm and emission at 328 nm[1]
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Internal Standard: Tramadol hydrochloride[1]

Validation Parameters:

Linearity: Established over the range of 0.8-100 µg·L-1 for 8-Demethyl Ivabradine with a

correlation coefficient (r) > 0.999.[1]

Lower Limit of Quantification (LLOQ): 0.8 µg·L-1.[1]

Accuracy (Recovery): Ranged from 90.5% to 101.25%.[1]

Precision: Intra-batch precision was between 9.14% and 12.35%, and inter-batch precision

was between 4.18% and 11.39%.[1]

Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS) Method
This highly sensitive and specific method allows for the simultaneous quantification of

Ivabradine and 8-Demethyl Ivabradine in human plasma and urine.[2]

Sample Preparation: A single liquid-liquid extraction was used to isolate the analytes from

plasma and urine samples.[2]

Chromatographic and Mass Spectrometric Conditions:

Column: Diamonsil C18 column (150 mm × 4.6 mm, 5 µm)[2]

Mobile Phase: Methanol and aqueous 5 mM ammonium acetate buffer containing 0.2%

formic acid in a ratio of 80:20 (v/v)[2]

Mass Spectrometer: Operated in positive ion mode with multiple reaction monitoring (MRM)

[2]

Internal Standard: Diazepam[2]

Validation Parameters:
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Linearity: The assay in plasma demonstrated good linearity (r ≥ 0.99) over the range of

0.085–25.5 ng/mL for 8-Demethyl Ivabradine.[2]

Lower Limit of Quantification (LLOQ): 0.085 ng/mL in plasma.[2]

Precision and Accuracy: Intra- and inter-day precision and accuracy values were within the

variability limits set by FDA guidelines (RSD < 15%).[2]
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Caption: Workflow for the validation of an analytical method.
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Caption: Key performance parameters of HPLC-FLD vs. LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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at: [https://www.benchchem.com/product/b584899#validation-of-an-analytical-method-for-8-
demethyl-ivabradine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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